Cas no 6627-88-9 (4-allyl-2,6-dimethoxyphenol)

4-Allyl-2,6-dimethoxyphenol is a phenolic compound characterized by its distinct aromatic structure, featuring an allyl group and two methoxy substituents on the benzene ring. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a precursor or intermediate in the production of bioactive molecules. Its methoxy and allyl functional groups contribute to its reactivity, enabling applications in polymerization, flavoring agents, or antioxidant studies. The compound’s stability and well-defined chemical properties make it suitable for controlled reactions in specialized chemical processes. Further research explores its utility in medicinal chemistry and material science applications.
4-allyl-2,6-dimethoxyphenol structure
4-allyl-2,6-dimethoxyphenol structure
Product Name:4-allyl-2,6-dimethoxyphenol
CAS No:6627-88-9
MF:C11H14O3
MW:194.227063655853
MDL:MFCD00008655
CID:85729
PubChem ID:24890724
Update Time:2025-11-01

4-allyl-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 4-allyl-2,6-dimethoxyphenol
    • 2,6-dimethoxy-4-prop-2-enylphenol
    • MDL: MFCD00008655
    • Inchi: 1S/C11H14O3/c1-4-5-8-6-9(13-2)11(12)10(7-8)14-3/h4,6-7,12H,1,5H2,2-3H3
    • InChI Key: FWMPKHMKIJDEMJ-UHFFFAOYSA-N
    • SMILES: COC1C(O)=C(OC)C=C(CC=C)C=1

Computed Properties

  • Exact Mass: 194.09400
  • Monoisotopic Mass: 194.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.7A^2

Experimental Properties

  • Color/Form: Transparent yellow to orange liquid
  • Density: 1.092 g/mL at 25 °C(lit.)
  • Boiling Point: 168-169 °C/11 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.548(lit.)
  • Water Partition Coefficient: Soluble in fats. Insoluble in water.
  • PSA: 38.69000
  • LogP: 2.13790
  • FEMA: 3655 | 4-ALLYL-2,6-DIMETHOXYPHENOL
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-allyl-2,6-dimethoxyphenol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H317-H319-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38-43
  • Safety Instruction: S26-S37/39-S36/37
  • Hazardous Material Identification: Xi
  • Safety Term:S26-S37/39-S36/37
  • Risk Phrases:R36/37/38
  • Storage Condition:Store at 4 ℃, better at -4 ℃

4-allyl-2,6-dimethoxyphenol Customs Data

  • HS CODE:2909500000
  • Customs Data:

    China Customs Code:

    2909500000

    Overview:

    2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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4-allyl-2,6-dimethoxyphenol Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Ruthenium ,  Carbon Solvents: Ethanol ;  100 °C
Reference
Antimicrobial Properties of Corn Stover Lignin Fractions Derived from Catalytic Transfer Hydrogenolysis in Supercritical Ethanol with a Ru/C Catalyst
Kalinoski, Ryan M.; et al, ACS Sustainable Chemistry & Engineering, 2020, 8(50), 18455-18467

4-allyl-2,6-dimethoxyphenol Raw materials

4-allyl-2,6-dimethoxyphenol Preparation Products

4-allyl-2,6-dimethoxyphenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6627-88-9)4-allyl-2,6-dimethoxyphenol
Order Number:A835401
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:33
Price ($):267.0
Email:sales@amadischem.com

4-allyl-2,6-dimethoxyphenol Related Literature

Additional information on 4-allyl-2,6-dimethoxyphenol

Exploring 4-Allyl-2,6-Dimethoxyphenol (CAS No. 6627-88-9): Properties, Applications, and Innovations

4-Allyl-2,6-dimethoxyphenol, with the CAS number 6627-88-9, is a naturally occurring phenolic compound that has garnered significant attention in the fields of food preservation, cosmetic formulations, and pharmaceutical research. This compound, often referred to by its systematic name, is structurally characterized by an allyl group and two methoxy substituents on a phenol ring. Its unique molecular architecture contributes to its antioxidant and antimicrobial properties, making it a versatile ingredient in various industries.

In recent years, the demand for natural preservatives and bioactive compounds has surged, driven by consumer preferences for clean-label products. 4-Allyl-2,6-dimethoxyphenol aligns perfectly with this trend, as it is derived from plant sources and exhibits minimal toxicity. Researchers have explored its potential in extending shelf life of perishable goods, particularly in the food and beverage sector, where synthetic preservatives are increasingly scrutinized. Additionally, its role in skincare products as a free-radical scavenger has been highlighted in studies focusing on anti-aging formulations.

The compound's chemical stability and solubility profile make it suitable for diverse applications. For instance, its compatibility with lipid-based systems allows for easy incorporation into emulsions and encapsulation technologies, which are critical for controlled-release formulations. This adaptability has sparked interest in its use for nutraceutical delivery systems, addressing the growing market for functional foods and dietary supplements.

From a synthetic chemistry perspective, CAS 6627-88-9 serves as a valuable intermediate in the production of more complex molecules. Its reactive allyl group enables cross-coupling reactions and polymer modifications, which are essential for developing high-performance materials. Innovations in green chemistry have further emphasized the compound's role in sustainable synthesis, reducing reliance on hazardous reagents.

Environmental considerations also play a pivotal role in the compound's appeal. As industries shift toward eco-friendly alternatives, 4-allyl-2,6-dimethoxyphenol stands out due to its biodegradability and low environmental persistence. This aligns with global initiatives such as the European Green Deal and corporate sustainability goals, where bio-based chemicals are prioritized.

In conclusion, 4-allyl-2,6-dimethoxyphenol (6627-88-9) exemplifies the convergence of natural functionality and industrial applicability. Its multifaceted properties cater to evolving market demands, from health-conscious consumers to innovative material science. As research continues to uncover new dimensions of its utility, this compound is poised to remain a cornerstone in applied chemistry and product development.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:6627-88-9)4-allyl-2,6-dimethoxyphenol
A835401
Purity:99%
Quantity:25g
Price ($):267.0
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